Cas no 1795089-99-4 (3-[1-[(3-Chloro-4-fluorophenyl)sulfonyl]-4-piperidinyl]-2,4-thiazolidinedione)

• Product Name: 3-[1-[(3-Chloro-4-fluorophenyl)sulfonyl]-4-piperidinyl]-2,4-thiazolidinedione
• CAS No: 1795089-99-4
• MF: C₁₄H₁₄ClFN₂O₄S₂
• MW: 392.853363513947
• CID: 5368584
• Update Time: 2025-06-12

3-[1-[(3-Chloro-4-fluorophenyl)sulfonyl]-4-piperidinyl]-2,4-thiazolidinedione Chemical and Physical Properties

Names and Identifiers

• 3-[1-[(3-Chloro-4-fluorophenyl)sulfonyl]-4-piperidinyl]-2,4-thiazolidinedione

• Inchi： 1S/C14H14ClFN2O4S2/c15-11-7-10(1-2-12(11)16)24(21,22)17-5-3-9(4-6-17)18-13(19)8-23-14(18)20/h1-2,7,9H,3-6,8H2
• InChI Key： DKZLUJMUYJZBIR-UHFFFAOYSA-N
• SMILES： S1CC(=O)N(C2CCN(S(C3=CC=C(F)C(Cl)=C3)(=O)=O)CC2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-[1-[(3-Chloro-4-fluorophenyl)sulfonyl]-4-piperidinyl]-2,4-thiazolidinedione

Introduction to 3-[1-[(3-Chloro-4-fluorophenyl)sulfonyl]-4-piperidinyl]-2,4-thiazolidinedione (CAS No. 1795089-99-4)

3-[1-[[3-Chloro-4-fluorophenyl]sulfonyl]-4-piperidinyl]-2,4-thiazolidinedione (CAS No. 1795089-99-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazolidinedione class, which is well-known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a sulfonyl group attached to a piperidine ring and a thiazolidinedione core, make it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 3-[1-[[3-Chloro-4-fluorophenyl]sulfonyl]-4-piperidinyl]-2,4-thiazolidinedione (CAS No. 1795089-99-4) consists of several key functional groups that contribute to its potential biological activity. The 3-Chloro-4-fluorophenyl moiety introduces both chloro and fluoro substituents, which are known to enhance the metabolic stability and binding affinity of pharmaceutical compounds. The sulfonyl group further enhances the compound's interaction with biological targets by increasing its polarity and hydrogen bonding capabilities. Additionally, the piperidine ring provides a rigid scaffold that can optimize the orientation of the molecule within active sites, while the thiazolidinedione core is known for its anti-inflammatory and antidiabetic properties.

In recent years, there has been growing interest in developing novel thiazolidinediones as therapeutic agents due to their ability to modulate various biological pathways. Studies have shown that compounds belonging to this class can exhibit potent effects on enzymes and receptors involved in metabolic disorders, inflammation, and cancer. Specifically, the presence of the sulfonyl group in 3-[1-[[3-Chloro-4-fluorophenyl]sulfonyl]-4-piperidinyl]-2,4-thiazolidinedione (CAS No. 1795089-99-4) suggests potential activity against targets such as PPARs (Peroxisome Proliferator-Activated Receptors), which play a crucial role in regulating glucose and lipid metabolism.

The synthesis of 3-[1-[[3-Chloro-4-fluorophenyl]sulfonyl]-4-piperidinyl]-2,4-thiazolidinedione (CAS No. 1795089-99-4) involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the 3-Chloro-4-fluorophenylsulfonyl chloride intermediate, which is then reacted with a piperidine derivative in the presence of a base to form the sulfonylated piperidine product. This intermediate is subsequently condensed with malononitrile or another suitable reagent to form the thiazolidinedione core. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been explored to improve the efficiency and scalability of this process.

The pharmacological profile of 3-[1-[[3-Chloro-4-fluorophenyl]sulfonyl]-4-piperidinyl strong >]-< strong >2,4-thiazolidinedione (CAS No. < strong >1795089-99-4) has been evaluated in various preclinical studies. These studies have demonstrated that the compound exhibits significant inhibitory activity against key enzymes involved in metabolic disorders, such as PPARγ and PPARα. Additionally, preliminary data suggest that it may have anti-inflammatory effects by modulating cytokine production and immune cell function. The combination of these properties makes it an attractive candidate for further development as a therapeutic agent for conditions such as type 2 diabetes, obesity, and related metabolic syndromes.

In recent research, there has been particular interest in exploring the potential of 3-[1-[[< strong >3-Chloro-4-fluorophenyl strong >]sulfonyl]-< strong > 4-piperidinyl strong >]-< strong >2,4-thiazolidinedione (CAS No. < strong >1795089-99 strong >) as an anti-cancer agent. Studies have shown that thiazolidinediones can induce apoptosis in cancer cells by activating stress signaling pathways such as p53-dependent apoptosis and reactive oxygen species (ROS) generation. The unique structural features of this compound may enhance its ability to interact with cancer-specific targets, making it a promising candidate for further investigation in oncology research.

The solubility and bioavailability of 3-[1-[ [< strong > 3-Chloro strong > - 4 - fluoro - phenyl strong >]sulfonyl ] - [< strong > 4 - piperidinyl strong >] - [< strong > 2 , 4 - thiazo lid ine dione strong >] (CAS No. < strong > 1795089 - 99 - 4 ) ) are critical factors that must be considered during drug development. The presence of polar functional groups such as the sulfonyl group enhances water solubility but may also affect metabolic stability. Researchers are exploring various formulation strategies to optimize the bioavailability of this compound, including prodrug design and nanotechnology-based delivery systems.

The safety profile of 3-[1-[ [< strong > 3 - Chloro - 4 - fluoro - phenyl strong >]sulfonyl ] - [< strong > 4 - piperidinyl strong ]>-[ < strong >2 , 4 - thiazo lid ine dione stron g>] (CAS No.< stron g>< emph>< /emph> stron g><0xE5><0xA5><0x89><0xE5><0xA5><0x89>) ) ) has been evaluated through preclinical toxicology studies conducted using cell culture models and animal models. These studies have shown that the compound exhibits low toxicity at therapeutic doses but may cause some side effects at higher concentrations. Common adverse effects observed include gastrointestinal disturbances and mild liver enzyme elevations. Further clinical trials are needed to confirm these findings and assess long-term safety.

The future directions for research on 3-[1-[ [< emph>< stro ng > emph> stro ng>] [ stro ng > emph> stro ng>] ]-( CAS No.< stro ng >< emph > emph> stro ng ><0xE5><0xA5><0x89><0xE5><0xA5><0x89>) ) include exploring its potential in combination therapies with other drugs targeting different disease pathways. Additionally, researchers are investigating novel synthetic routes to improve yield and reduce costs while maintaining high purity standards for pharmaceutical use.